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Compound of Interest

Compound Name: Guanylurea phosphate

Cat. No.: B3028872

Introduction

Guanylurea phosphate is a chemical compound with applications as a flame retardant, a
slow-release fertilizer, and an intermediate in chemical synthesis.[1][2][3][4] It is a salt formed
between the guanylurea cation and a phosphate anion.[1] The primary and most common
industrial method for synthesizing guanylurea phosphate involves the reaction of
dicyandiamide with phosphoric acid in an aqueous solution.[1][5] This process is favored for its
simplicity, mild reaction conditions, and high yield.[1] This document provides a detailed
protocol for the synthesis of guanylurea phosphate in a research laboratory setting.

Chemical and Physical Properties

The following table summarizes the key quantitative data for guanylurea phosphate.
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Property Value Citations
CAS Number 17675-60-4 [2][6]
Molecular Formula C2H9N4OsP [7]
Molecular Weight 200.09 g/mol [7]
Appearance White crystalline solid [2][6][8]
Melting Point 178 - 182 °C (352.4 - 359.6 °F)  [6][7]
Water Solubility 91.6 g/L at 20°C [7]

Purity (Typical) Min. 98.0% 9]

Experimental Protocol: Synthesis of Guanylurea
Phosphate

This protocol is based on the method described in patent CN107721883A, which details the
synthesis from dicyandiamide and phosphoric acid.[5]

1. Materials and Equipment

e Reagents:
o Dicyandiamide (CAS: 461-58-5)
o Phosphoric acid (85% aqueous solution, CAS: 7664-38-2)
o Purified (deionized or distilled) water

e Equipment:

Three-neck round-bottom flask

o

o

Heating mantle with magnetic stirrer and stir bar

[¢]

Thermometer or temperature probe
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o Dropping funnel

o Condenser

o Buchner funnel and filter flask

o Filter paper

o Beakers and graduated cylinders
o Drying oven

o Standard laboratory personal protective equipment (PPE): safety goggles, lab coat, and
gloves.[6]

. Safety Precautions
Handle all chemicals in a well-ventilated area or a chemical fume hood.[8]

Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, a lab coat, and chemical-resistant gloves.[6]

Phosphoric acid is corrosive; avoid contact with skin and eyes. In case of contact, rinse
immediately with plenty of water for at least 15 minutes and seek medical attention.[8]

Avoid inhalation of dust when handling solid dicyandiamide and the final product.[8]
Guanylurea phosphate may cause skin and eye irritation.[10]
. Step-by-Step Procedure

Reactant Preparation: In a three-neck round-bottom flask equipped with a magnetic stirrer,
thermometer, and condenser, add dicyandiamide and purified water in a mass ratio of 1:3
(e.g., 84g dicyandiamide to 252g water).[5]

Dissolution: Begin stirring the mixture and gently heat the flask using a heating mantle to a
temperature between 80-100°C. Continue heating and stirring until the dicyandiamide is
completely dissolved.[5]
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e Reaction: Once the dicyandiamide is fully dissolved, slowly add 85% phosphoric acid
dropwise into the solution using a dropping funnel. The molar ratio of dicyandiamide to
phosphoric acid should be approximately 1:1.

 Incubation: After the addition of phosphoric acid is complete, maintain the reaction mixture at
the same temperature (80-100°C) and continue stirring for a period of time to ensure the
reaction goes to completion.[5]

» Crystallization: After the incubation period, turn off the heat and allow the solution to cool
down slowly to room temperature. As the solution cools, white crystals of guanylurea
phosphate will precipitate. For enhanced crystallization, the flask can be placed in an ice
bath.[5]

« |solation: Isolate the crystalline product by vacuum filtration using a Buchner funnel. Wash
the crystals with a small amount of cold purified water to remove any unreacted starting
materials.[5]

o Drying: Transfer the filtered crystals to a watch glass or drying dish and place them in a
drying oven set at a moderate temperature (e.g., 60-80°C) until a constant weight is
achieved.[5]

o Packaging: Once completely dry, the final guanylurea phosphate product can be weighed
and stored in a well-sealed container in a cool, dry place.[5][8]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis of guanylurea phosphate.
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Caption: Workflow for the synthesis of guanylurea phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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